Cas no 57761-69-0 (1H-Tetrazole, 5-(2-nitrophenyl)-1-phenyl-)

• Product name: 1H-Tetrazole, 5-(2-nitrophenyl)-1-phenyl-
• CAS No: 57761-69-0
• MF: C₁₃H₉N₅O₂
• MW: 267.242861509323
• CID: 1606504

1H-Tetrazole, 5-(2-nitrophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(2-nitrophenyl)-1-phenyl-

• Inchi： 1S/C13H9N5O2/c19-18(20)12-9-5-4-8-11(12)13-14-15-16-17(13)10-6-2-1-3-7-10/h1-9H
• InChI Key： IRWTWWXABCIWEY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=CC=C2[N+]([O-])=O)=NN=N1

Computed Properties

• Exact Mass: 267.07577

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Melting Point: 168 °C
• Boiling Point: 488.6±47.0 °C(Predicted)
• PSA: 86.74
• pka: 0.04±0.10(Predicted)